Cas no 64965-48-6 (3-Iodoquinolin-4-OL)

• Product Name: 3-Iodoquinolin-4-OL
• CAS No: 64965-48-6
• MF: C₉H₆INO
• MW: 271.054514408112
• MDL: MFCD07700287
• CID: 1091936
• PubChem ID: 329826133
• Update Time: 2025-07-21

3-Iodoquinolin-4-OL Chemical and Physical Properties

Names and Identifiers

• 3-Iodoquinolin-4-ol
• 3-iodo-1H-quinolin-4-one
• 3-iodo-4-Quinolinol
• 3-IODO-QUINOLIN-4-OL
• 4-Hydroxy-3-iodoquinoline
• 4-Quinolinol, 3-iodo-
• AK146195
• 3-Iodo-4-hydroxyquinoline
• 3-iodoquinolin-4(1h)-one
• HZBSJOAFGNZACW-UHFFFAOYSA-N
• 3-Iodoquinolin-4-ol, AldrichCPR
• SB21337
• TRA0054000
• SY029159
• AX8267394
• Y1204
• UX00004529
• ST24042244
• AKOS032949803
• CS-W003414
• SCHEMBL775064
• MFCD07700287
• 3-iodo-1,4-dihydroquinolin-4-one
• AMY40687
• AS-19589
• 937269-23-3
• EN300-103465
• AKOS022186301
• DA-23521
• 64965-48-6
• A855771
• DTXSID901314766
• 3-Iodoquinolin-4-OL

• MDL： MFCD07700287
• Inchi： 1S/C9H6INO/c10-7-5-11-8-4-2-1-3-6(8)9(7)12/h1-5H,(H,11,12)
• InChI Key： HZBSJOAFGNZACW-UHFFFAOYSA-N
• SMILES： IC1=CNC2C=CC=CC=2C1=O

Computed Properties

• Exact Mass: 270.94900
• Monoisotopic Mass: 270.94941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 2.2

Experimental Properties

• Density: 1.974±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 301-302 ºC
• Solubility: Slightly soluble (1.2 g/l) (25 º C),
• PSA: 32.86000
• LogP: 2.13270

3-Iodoquinolin-4-OL Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 3-Iodoquinolin-4-OL

Chemical Profile of 3-Iodoquinolin-4-OL (CAS No: 64965-48-6)

3-Iodoquinolin-4-OL, identified by the Chemical Abstracts Service Number (CAS No) 64965-48-6, is a specialized organic compound belonging to the quinoline derivatives family. This molecule has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential applications in drug development. The presence of both an iodine substituent and a hydroxyl group on the quinoline backbone makes it a versatile intermediate for synthesizing various bioactive molecules.

The chemical structure of 3-Iodoquinolin-4-OL consists of a quinoline ring system substituted with an iodine atom at the 3-position and a hydroxyl group at the 4-position. This arrangement imparts distinct reactivity, enabling its use in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex molecular architectures. The iodine atom serves as a handle for palladium-catalyzed transformations, while the hydroxyl group can participate in hydrogen bonding interactions or be further functionalized.

In recent years, 3-Iodoquinolin-4-OL has been explored as a key intermediate in the synthesis of anticancer agents. Quinoline derivatives have long been recognized for their pharmacological significance, with several drugs derived from this scaffold exhibiting potent therapeutic effects against various diseases. The introduction of an iodine atom at the 3-position enhances the electrophilicity of the quinoline ring, facilitating its incorporation into more complex molecules through metal-catalyzed reactions. This property has been leveraged in designing novel small-molecule inhibitors targeting specific biological pathways.

One of the most compelling applications of 3-Iodoquinolin-4-OL is in the development of targeted cancer therapies. Researchers have utilized this compound to synthesize quinoline-based kinase inhibitors, which are known to disrupt aberrant signaling pathways involved in tumor growth and progression. For instance, studies have demonstrated that derivatives of 3-Iodoquinolin-4-OL can inhibit tyrosine kinases, which are overexpressed in many solid tumors. The hydroxyl group at the 4-position provides a site for further derivatization, allowing chemists to fine-tune the pharmacokinetic and pharmacodynamic properties of these inhibitors.

Additionally, 3-Iodoquinolin-4-OL has shown promise in the field of antimicrobial research. The quinoline scaffold is well-documented for its activity against Gram-negative bacteria and protozoa, making it a valuable scaffold for developing new antibiotics. The presence of an iodine atom enables further functionalization via cross-coupling reactions, leading to novel antimicrobial agents with improved efficacy and reduced resistance profiles. Recent studies have highlighted the synthesis of iodinated quinolines that exhibit potent activity against multidrug-resistant bacterial strains.

The versatility of 3-Iodoquinolin-4-OL extends to its role as a building block in materials science. Quinoline derivatives are known for their ability to self-assemble into supramolecular structures, which have applications in organic electronics and nanotechnology. The iodine substituent allows for controlled interactions with other molecules, facilitating the formation of stable aggregates with tailored properties. These supramolecular assemblies have potential uses in light-emitting diodes (LEDs), sensors, and other advanced technological applications.

In conclusion, 3-Iodoquinolin-4-OL (CAS No: 64965-48-6) is a multifaceted compound with significant implications in pharmaceuticals and materials science. Its unique structural features enable diverse chemical transformations, making it a valuable intermediate for synthesizing bioactive molecules with therapeutic potential. Ongoing research continues to uncover new applications for this compound, underscoring its importance in modern chemical biology and drug discovery.